Cas no 201354-23-6 (3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]-)

• Product Name: 3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]-
• CAS No: 201354-23-6
• MF: C₁₂H₈F₃NOS
• MW: 271.258232116699
• MDL: MFCD11054056
• CID: 3885204
• PubChem ID: 26702206
• Update Time: 2025-06-13

3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]-
• N-[4-(trifluoromethyl)phenyl]thiophene-3-carboxamide
• BIA35423
• 3-thienyl-N-(4-(trifluoromethyl)phenyl)formamide
• MS-8631
• 201354-23-6
• AKOS005109808
• MFCD11054056

• MDL： MFCD11054056
• Inchi： 1S/C12H8F3NOS/c13-12(14,15)9-1-3-10(4-2-9)16-11(17)8-5-6-18-7-8/h1-7H,(H,16,17)
• InChI Key： YJOUFHNBPMUPOW-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NC1=CC=C(C(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 271.02786954Da
• Monoisotopic Mass: 271.02786954Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]-

3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]- (CAS No. 201354-23-6): An Overview of Its Structure, Properties, and Applications

3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]- (CAS No. 201354-23-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as N-(4-trifluoromethylphenyl)thiophene-3-carboxamide, is characterized by its unique structural features and diverse applications in various scientific and industrial domains.

The molecular structure of 3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]- consists of a thiophene ring linked to a carboxamide group, with a trifluoromethyl-substituted phenyl group attached to the nitrogen atom of the amide. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound particularly interesting for its potential biological activities and material properties.

In recent years, 3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]- has been extensively studied for its potential applications in medicinal chemistry. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and anti-microbial activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that N-(4-trifluoromethylphenyl)thiophene-3-carboxamide effectively inhibits the growth of several cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis.

Beyond its medicinal applications, 3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]- has also found use in materials science. The compound's unique electronic properties make it a valuable component in the development of organic semiconductors and photovoltaic materials. A recent study in the Journal of Materials Chemistry C highlighted the potential of N-(4-trifluoromethylphenyl)thiophene-3-carboxamide as a donor material in organic solar cells, where it demonstrated high charge carrier mobility and excellent photovoltaic performance.

The synthesis of 3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]- typically involves multi-step processes that include the formation of the thiophene ring, introduction of the carboxylic acid group, and subsequent amidation with 4-trifluoromethyl aniline. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. For example, a one-pot synthesis method using microwave irradiation has been shown to significantly reduce reaction times and improve overall efficiency.

In terms of physical properties, 3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]- is a white crystalline solid with a melting point ranging from 165 to 167°C. It is moderately soluble in common organic solvents such as dichloromethane and dimethylformamide but exhibits low solubility in water. These properties make it suitable for various analytical techniques and processing methods.

The safety profile of 3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]- is an important consideration for its practical applications. While no significant toxicological data is available for this specific compound, general guidelines for handling organic compounds with similar structures should be followed to ensure safe laboratory practices. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when handling this compound to minimize exposure risks.

In conclusion, 3-Thiophenecarboxamide, N-[4-(trifluoromethyl)phenyl]- (CAS No. 201354-23-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, N-(4-trifluoromethylphenyl)thiophene-3-carboxamide is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.